Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]-

The compound Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]- is a complex chromium compound characterized by its intricate molecular structure. It has a molecular formula of $C_{47}H_{54}CrN_9O_6$ and a molecular weight of approximately 892.98 g/mol. This compound is notable for its azo dye properties, which are often utilized in various industrial applications, particularly in textile dyeing and printing processes .

The chemical behavior of this compound can be attributed to its azo group, which is known for participating in various reactions, including:

• Coupling Reactions: The azo group can undergo coupling with other aromatic amines or phenolic compounds, leading to the formation of new azo dyes.
• Reduction Reactions: Azo compounds can be reduced to produce corresponding amines, which may alter their color properties and solubility.
• Complexation Reactions: The chromium ion can form complexes with ligands such as hydroxyl or sulfonate groups present in the molecule .

The synthesis of Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)] involves several key steps:

• Preparation of Azo Compound: The initial step typically involves the diazotization of an aromatic amine followed by coupling with a phenolic compound to form the azo dye.
• Chromium Complexation: The resulting azo compound is then complexed with chromium salts (such as chromium(III) chloride) to form the final chromium complex.
• Purification: The product is purified through crystallization or chromatography methods to isolate the desired compound .

This chromium compound finds applications primarily in:

• Textile Dyeing: It is used as a dye for wool, silk, and synthetic fibers due to its vibrant color properties.
• Leather Treatment: It serves as a dye in leather processing, providing color stability and fastness.
• Industrial Coatings: Its chemical stability makes it suitable for use in coatings and paints .

Several compounds share structural similarities with Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]. Key comparisons include:

These compounds highlight the diversity within azo dyes while emphasizing the unique structural complexity of Chromium, [3-[4,5-dihydro...], which may confer specific properties beneficial for industrial applications .